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Compound of Interest

Compound Name: Mycestericin C

Cat. No.: B1214077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mycestericin C is a potent immunosuppressive agent isolated from the culture broth of Mycelia

sterilia. Its mechanism of action is believed to be similar to its close structural analog, myriocin

(thermozymocidin), which acts as a powerful inhibitor of serine palmitoyltransferase (SPT). SPT

is the rate-limiting enzyme in the de novo sphingolipid biosynthesis pathway. The disruption of

this pathway has significant implications for cellular processes, including lymphocyte

proliferation, making Mycestericin C a compound of interest in immunology and drug

development.

This document provides detailed protocols for the preparation of Mycestericin C stock

solutions using dimethyl sulfoxide (DMSO) as a solvent. It also includes key physicochemical

data and guidelines for storage and handling to ensure the integrity and optimal performance of

the compound in experimental settings.

Physicochemical Data and Solubility
Due to the limited availability of specific physicochemical data for Mycestericin C, the

information for its well-characterized analog, myriocin, is provided as a close approximation for

solubility and stability. Researchers should consider this as a guideline and perform their own

validation.
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Property Mycestericin C Myriocin (Analog)

Molecular Weight 403.55 g/mol 401.54 g/mol

Appearance Off-White Solid Crystalline solid

Solubility in DMSO Not explicitly available ~25 mg/mL

CAS Number Not readily available 35891-70-4

Experimental Protocol: Preparation of a 10 mM
Mycestericin C Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Mycestericin C in DMSO.

Adjustments can be made to the concentration as required by the specific experimental design.

Materials:

Mycestericin C powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), allow the Mycestericin C
powder and anhydrous DMSO to equilibrate to room temperature.

Weighing: Accurately weigh a precise amount of Mycestericin C powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.4036 mg of Mycestericin C (Molecular
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Weight: 403.55 g/mol ). Calculation: (10 mmol/L) * (1 L / 1000 mL) * (403.55 g/mol ) * (1000

mg/g) = 4.0355 mg/mL. For 100 µL, this would be 0.4036 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Mycestericin
C powder. For the example above, add 100 µL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly for several minutes until the powder

is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution

if necessary, but avoid excessive heat.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles and

exposure to light.

Storage: Store the aliquots at -20°C for short-term storage (up to 3 months, based on

myriocin stability data) or at -80°C for long-term storage. When stored at -80°C, the solution

is expected to be stable for at least 6 months.

Safety Precautions:

Mycestericin C is a potent immunosuppressant. Handle with appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.
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Workflow for Mycestericin C Stock Solution Preparation
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Caption: Workflow for Mycestericin C Stock Solution Preparation.
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Mycestericin C is a potent inhibitor of serine palmitoyltransferase (SPT), the first and rate-

limiting enzyme in the de novo sphingolipid biosynthesis pathway. This pathway is crucial for

the synthesis of ceramides and other complex sphingolipids, which are essential components

of cell membranes and are involved in various signaling cascades. By inhibiting SPT,

Mycestericin C depletes the cell of these vital lipids, leading to downstream effects such as

the suppression of lymphocyte proliferation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1214077?utm_src=pdf-body
https://www.benchchem.com/product/b1214077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibition of Sphingolipid Biosynthesis by Mycestericin C
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Mycestericin C Stock Solutions with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214077#preparation-of-mycestericin-c-stock-
solutions-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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